Journal Name:Oxidation of Metals
Journal ISSN:0030-770X
IF:1.972
Journal Website:http://link.springer.com/journal/11085
Year of Origin:0
Publisher:Springer New York
Number of Articles Per Year:87
Publishing Cycle:Bimonthly
OA or Not:Not
Surface modification of anhydrous phosphogypsum and its application in isotactic polypropylene
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-04-11 , DOI: 10.1177/08927057231169894
Phosphogypsum (PG) is a by-product of the wet phosphoric acid process, and anhydrous phosphogypsum (APG) prepared by PG calcination and ball milling pretreatment can be useful to prepare polypropyl...
Detail
Kenaf fiber reinforced chemically functionalized styrene-acrylonitrile composites
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-31 , DOI: 10.1177/08927057231168560
In view of no reports on natural fiber reinforced functionalized styrene acrylonitrile composites, this study develops kenaf fiber (KNF) reinforced chemically functionalized styrene acrylonitrile (...
Detail
Effects of interlayer forms on the resistance welding performance of PAEK/CF thermoplastic composite laminates
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-27 , DOI: 10.1177/08927057231167417
The main purpose of this study is to investigate usability of resistance welding joining method for poly (aryletherketone) (PAEK) thermoplastic matrix/carbon fiber (CF) reinforced composite laminat...
Detail
Composite cement embedded in a biopolymer matrix for bone tissue regeneration
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-27 , DOI: 10.1177/08927057231153858
Bone substitutes are biomaterials applied in surgical therapy to repair many cases of a damaged bone. More than two million bone surgeries using biomaterials are realised each year worldwide. In th...
Detail
Experimental-theoretical comparative analysis of PLA-based 3D lattice
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-20 , DOI: 10.1177/08927057231165732
Lattice materials are one of the most desirable and widely used materials due to the characteristics derived from their geometrical formation as opposed to their chemical composition. In this artic...
Detail
Interaction between thermoplastic starch and cellulose in poly (butylene adipate-co-terephthalate) composites with cellulosic fillers
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-11 , DOI: 10.1177/08927057231162833
Starch and cellulose being both carbohydrate polymers, thermoplastic starch (TPS) is expected to be a suitable compatibilizer for materials made of cellulosic fillers and polyesters. This paper inv...
Detail
Development and characterization of a recycled nylon fiber reinforced and nano-fly ash hybridized high impact performance polypropylene composite for sustainability
Oxidation of Metals ( IF 1.972 ) Pub Date: 2022-12-24 , DOI: 10.1177/08927057221147825
The pursuit of a renewable and recyclable material to reduce carbon footprint is the need of the hour for a safe and secure future of flora and fauna. This study explores the reinforcement potentia...
Detail
Rheometeric, ultrasonic and acoustical shielding properties of Cu-alloy/silicone rubber composites for electronic applications
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-04 , DOI: 10.1177/08927057231162016
Silicone rubber (SR) is a highly adaptable material that is attractive for a variety of applications, including electronics, construction, and aerospace. In general, adding Cu-Al-Zn alloy to the SR...
Detail
Development of pulsating extensional stress induced melt mixer and its application for polypropylene/carbon fibers composites
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-03-08 , DOI: 10.1177/08927057231163496
In this work, a pulsating extensional stress induced melt mixer was developed. The compositions, structure, working principle, and melt mixing process of the device were introduced in detail. The m...
Detail
Effects of nanoclay cloisite 20A and alkali treatments on structure-property relationships of bagasse/recycled polypropylene nanocomposites
Oxidation of Metals ( IF 1.972 ) Pub Date: 2023-05-06 , DOI: 10.1177/08927057231170802
This study was aimed at evaluating the individual and combined effects of organically modified nanoclay cloisite 20A and alkali treatments on the valorization of totally waste-based bagasse fiber/r...
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 METALLURGY & METALLURGICAL ENGINEERING 冶金工程3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.50 62 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://www.editorialmanager.com/oxid/default.aspx